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In modern research and pharmaceutical development, a wide array of sophisticated analytical

instrumentation is employed. While the Rigol VB1080 is a specialized component for radio

frequency (RF) applications, its utility in a research setting can be found in the characterization

and maintenance of components within larger systems. For instance, ensuring the integrity of

RF components in Nuclear Magnetic Resonance (NMR) spectrometers, Mass Spectrometers,

or custom-built dielectric spectroscopy setups for material characterization is critical for data

accuracy and reproducibility.

This guide provides the fundamental principles and a step-by-step protocol for using the Rigol

VB1080 VSWR (Voltage Standing Wave Ratio) Bridge with a spectrum analyzer to perform

S11 parameter measurements. The S11 parameter, also known as return loss, quantifies how

much of an RF signal is reflected by a device under test (DUT), providing crucial insights into

impedance matching and overall component performance. An improperly matched antenna or

resonator in a sensitive analytical instrument, for example, can lead to significant signal loss

and compromised measurement quality.
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The primary component for this setup is the Rigol VB1080 VSWR Bridge. It is designed to work

in conjunction with Rigol DSA or RSA series spectrum analyzers that are equipped with a

tracking generator.[1]

Parameter Specification Description

Model Rigol VB1080 VSWR Bridge
A specialized bridge for S11

parameter measurements.[1]

Frequency Range 2 GHz to 8 GHz
The operational frequency

band for the device.[1][2]

Impedance 50 Ω
The nominal impedance for the

system.[2]

Connectors Three N (Female) type

Ports for connecting to the

Spectrum Analyzer and the

Device Under Test (DUT).[1][2]

Directivity
≥20 dB (Minimum), ≥25 dB

(Typical)

A measure of the bridge's

ability to separate forward and

reflected signals, critical for

accurate reflection

measurements.[1][2]

Insertion Loss (IN to DUT) <1 dB (Typical)

The amount of signal power

lost as it passes through the

bridge to the device being

tested.[2]

Principle of Operation: S11 Measurement
The VB1080 is a directional device that separates forward-traveling signals from reflected

signals. The basic setup involves a spectrum analyzer's tracking generator (TG) outputting a

swept RF signal. This signal is fed into the VB1080, which passes it to the Device Under Test

(DUT). Any signal reflected from the DUT due to impedance mismatch travels back into the

VB1080, which directs this reflected signal to the spectrum analyzer's RF input. By comparing

the reflected signal's power to the incident signal's power across a frequency range, the S11

parameter (return loss) can be determined.
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Diagram 1: Logical workflow for an S11 reflection measurement.

Detailed Experimental Protocol: S11 Parameter
Measurement
This protocol outlines the steps to configure a spectrum analyzer with the VB1080 for a basic

S11 measurement. The "Device Under Test" could be any 50 Ω component relevant to your

laboratory equipment, such as a cable, filter, or an antenna element from a larger system.
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Required Equipment
Rigol Spectrum Analyzer (e.g., DSA/RSA series) with Tracking Generator (TG) option

Rigol VB1080 VSWR Bridge[1]

50 Ω Load (Calibration Standard)

Open/Short Calibration Standards (Optional, for advanced accuracy)

Device Under Test (DUT)

Setup and Calibration Workflow
The accuracy of a reflection measurement is highly dependent on proper calibration to account

for the imperfections in cables and the measurement bridge itself. The standard calibration

procedure is an "Open-Short-Load" calibration.
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Diagram 2: Step-by-step experimental and calibration workflow.
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Step-by-Step Procedure
Initial Connection: Connect the VB1080 directly to the spectrum analyzer.[1] The bridge's

"IN" port connects to the Tracking Generator (TG) output, and the "OUT" port connects to the

analyzer's RF Input.

Instrument Configuration:

Power on the spectrum analyzer.

Activate the Tracking Generator.

Set the frequency range of the analyzer to match the desired measurement span (e.g.,

Start Frequency: 2 GHz, Stop Frequency: 8 GHz).[3]

Set the Reference Level appropriately to ensure the trace is visible on the screen.[3][4]

Calibration:

Normalization (Load Cal): Access the calibration menu on the spectrum analyzer (this may

be under a "VSWR" or "S11" measurement mode).

Attach the precision 50 Ω load to the "DUT" port of the VB1080. A perfect load reflects no

power, establishing the baseline for a perfect measurement.

Execute the "Load" or "Normalize" calibration function. The analyzer will perform a

frequency sweep and store the trace as a reference.

Open & Short Cal (Optional but Recommended): For higher accuracy, perform subsequent

sweeps with the DUT port left open and then with a precision "short" connector attached.

The analyzer's software will use these three sweeps (Open, Short, Load) to

mathematically remove systematic errors.

Device Measurement:

Remove the calibration standard from the DUT port.

Connect the Device Under Test (DUT) to the DUT port of the VB1080.
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The spectrum analyzer display will now show the return loss (S11) of the DUT in dB, or it

can be converted to a VSWR reading.

Data Interpretation:

A low return loss value (e.g., a large negative number like -30 dB) indicates that very little

power is being reflected, meaning the DUT is well-matched to the 50 Ω system.

A high return loss value (e.g., -5 dB) indicates a significant impedance mismatch, which

could degrade the performance of the RF component in its parent instrument.

By following this protocol, researchers and technical professionals can effectively validate the

performance of RF components, ensuring the reliability and accuracy of the sophisticated

analytical instruments used in drug development and other scientific fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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